Cas no 1021093-78-6 (4-(3,4-dimethoxyphenyl)-6-(3-methoxypropyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione)

• Product Name: 4-(3,4-dimethoxyphenyl)-6-(3-methoxypropyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione
• CAS No: 1021093-78-6
• MF: C₁₈H₂₃N₃O₅
• MW: 361.39232468605
• CID: 5471400
• Update Time: 2025-05-19

4-(3,4-dimethoxyphenyl)-6-(3-methoxypropyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-dimethoxyphenyl)-6-(3-methoxypropyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione
• 1H-Pyrrolo[3,4-d]pyrimidine-2,5-dione, 4-(3,4-dimethoxyphenyl)-3,4,6,7-tetrahydro-6-(3-methoxypropyl)-
• 4-(3,4-dimethoxyphenyl)-6-(3-methoxypropyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione

• Inchi： 1S/C18H23N3O5/c1-24-8-4-7-21-10-12-15(17(21)22)16(20-18(23)19-12)11-5-6-13(25-2)14(9-11)26-3/h5-6,9,16H,4,7-8,10H2,1-3H3,(H2,19,20,23)
• InChI Key： MEIQPNOGMTWIHG-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C2=CC=C(OC)C(OC)=C2)C2C(=O)N(CCCOC)CC=2N1

Additional information on 4-(3,4-dimethoxyphenyl)-6-(3-methoxypropyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione

Chemical Profile of 4-(3,4-dimethoxyphenyl)-6-(3-methoxypropyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione (CAS No. 1021093-78-6)

4-(3,4-dimethoxyphenyl)-6-(3-methoxypropyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique pharmacophoric features. This compound belongs to the pyrrolopyrimidine class of scaffolds, which are widely recognized for their biological activity and potential therapeutic applications. The presence of multiple functional groups, including dimethoxyphenyl and methoxypropyl substituents, contributes to its diverse chemical properties and biological interactions.

The synthesis of 4-(3,4-dimethoxyphenyl)-6-(3-methoxypropyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione involves a multi-step organic reaction sequence that requires precise control over reaction conditions and reagent selection. The pyrrolopyrimidine core is formed through a cyclization reaction between appropriately substituted precursors. The dimethoxyphenyl moiety enhances the lipophilicity of the molecule while the methoxypropyl group introduces a hydrophilic extension that can modulate solubility and metabolic stability. These structural features make the compound an attractive candidate for further pharmacological investigation.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyrrolopyrimidine derivatives. These compounds have shown promise in various biological assays due to their ability to interact with multiple targets within cellular pathways. Specifically, 4-(3,4-dimethoxyphenyl)-6-(3-methoxypropyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione has been investigated for its potential role in modulating enzymes involved in cancer cell proliferation and inflammation. Preliminary in vitro studies have demonstrated that this compound can inhibit the activity of certain kinases and transcription factors associated with tumor growth and progression.

The pharmacokinetic profile of 4-(3-methoxypropyl)-1H-pyrrolo[3',4':5',6'-d]pyrimidin-2(1'H),5(2'H)-dione (a related derivative) suggests that it exhibits moderate bioavailability when administered orally. The dimethoxyphenyl group contributes to good membrane permeability while the methoxypropyl side chain enhances metabolic stability. These properties are critical for ensuring that the compound reaches its target sites in sufficient concentrations to exert a therapeutic effect. Additionally，the dione functionality at the 2-position and 5-position provides additional interaction points with biological targets.

One of the most compelling aspects of this compound is its potential as an inhibitor of Janus kinases (JAKs), which play a crucial role in signal transduction pathways involved in immune responses and hematopoiesis. Recent advances in crystallographic studies have revealed how small molecule inhibitors can bind to the ATP-binding pockets of JAK enzymes. CAS No. 1021093-78-6 has been shown to occupy these pockets effectively through hydrogen bonding interactions with key residues within the enzyme active site. This binding mode is consistent with other known JAK inhibitors and suggests that this compound may have similar inhibitory effects.

The development of targeted therapies for cancer has been revolutionized by the discovery of small molecules that selectively inhibit aberrant signaling pathways in tumor cells. Pyrrolopyrimidines have emerged as a privileged scaffold for designing such agents due to their ability to modulate multiple targets simultaneously. For instance，studies have demonstrated that derivatives of 1-hydroxy-6-methyl-7-propyl-1-H-pyrrolo[3',4':5',6'-d]pyrimidin-2(1'H),5(2'H)-dione can induce apoptosis in certain cancer cell lines by disrupting mitochondrial function and activating stress response pathways.

Another area where CAS No. 1021093-78-6 shows promise is in its potential application as an anti-inflammatory agent. Chronic inflammation is a hallmark of many diseases beyond cancer，including autoimmune disorders and cardiovascular conditions。The ability of this compound to modulate inflammatory cytokine production has been observed in both preclinical models and ex vivo assays using human immune cells。The dimethoxyphenyl group appears to play a significant role in this activity by interacting with nuclear factor kappa B (NF-κB) signaling components.

The synthetic route to CAS No 10210937986 involves several key steps that must be optimized for high yield and purity. The initial cyclization step requires careful selection of catalysts and solvents to ensure regioselectivity favoring the formation of the desired pyrrolopyrimidine ring system over competing side products。Subsequent functional group transformations，such as alkylation at position 6，must be performed under mild conditions to preserve sensitive moieties like hydroxyl groups or amine functionalities present elsewhere on the molecule。

In conclusion,CAS No 10210937986 represents an intriguing candidate for further development into a novel therapeutic agent based on its unique structural features and promising biological activities。The combination of lipophilic dimethoxyphenyl substituents with hydrophilic methoxypropyl chains creates a balanced pharmacokinetic profile suitable for oral administration。Preclinical studies have highlighted its potential as both an anti-cancer agent targeting JAK kinases and an anti-inflammatory agent modulating NFκB pathways。With continued investigation into its mechanism(s)of action,this compound could emerge as partof future treatment strategies against debilitating diseases。